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Compound of Interest

7-bromo-5-fluoro-2-methyl-2H-
Compound Name: ]
indazole

Cat. No.: B13002378

Get Quote

Executive Summary & Chemical Identity

Immediate Directive: 7-bromo-5-fluoro-2-methyl-2H-indazole is a halogenated organic solid.
It must be segregated from non-halogenated waste streams to prevent the formation of toxic
byproducts (dioxins/furans) during incineration and to comply with EPA RCRA regulations.
Under no circumstances should this compound be disposed of via municipal drains or standard

trash.
Parameter Data
Chemical Name 7-bromo-5-fluoro-2-methyl-2H-indazole
CAS Number 2090433-95-5
Molecular Formula CsHeBrFN:2
Waste Class Halogenated Organic (Solid or Liquid Solution)

] ) High-Temperature Incineration (with acid gas
Primary Disposal Method )
scrubbing)
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Hazard Identification & Risk Assessment

Before disposal, the waste generator must understand the specific hazards to select

appropriate PPE and containment.[1] Based on the structural class of halogenated indazoles,

the following GHS classifications apply:

Operational
Hazard Class GHS Code Statement o
Implication
) Double-glove (Nitrile)
o Harmful if swallowed. _
Acute Toxicity H302 during
[2] -
weighing/transfer.
Causes skin and Use tight-fitting safety
Skin/Eye Irritation H315/H319 serious eye irritation. goggles; avoid dust
[2] generation.
) All solid handling must
May cause respiratory o -
STOT - SE H335 occur inside a certified

irritation.[1][2][3]

fume hood.

Environmental

H411 (Inferred)

Toxic to aquatic life
with long-lasting

effects.

Zero-discharge policy:

No sink disposal.

Waste Characterization & Segregation Logic

Proper segregation is not just a regulatory requirement; it is a safety imperative.

The "Halogen Rule"

Because this molecule contains both Bromine (Br) and Fluorine (F), it falls strictly under the

Halogenated Waste stream.

o Why? Incinerating halogenated compounds without specific scrubbers releases hydrogen

bromide (HBr) and hydrogen fluoride (HF) gases, which are corrosive and toxic.

Furthermore, improper combustion can generate dioxins.
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e Segregation: Do not mix with non-halogenated solvents (e.g., pure Acetone, Hexane) unless
necessary for the process, as this increases the volume of expensive halogenated waste
requiring specialized treatment.

Step-by-Step Disposal Protocols
Protocol A: Pure Solid Waste (Expired or Surplus)

Applicability: Unused powder, failed reaction solids, or recrystallized product.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with
a screw-top lid. Avoid metal containers due to potential corrosion from hydrolysis products
(HBr/HF).

o Transfer: Inside a fume hood, transfer the solid into the container. Do not fill more than 90%
full.

o Labeling: Affix a hazardous waste label immediately.
o Constituents: "7-bromo-5-fluoro-2-methyl-2H-indazole (Solid)"
o Hazard Checkbox: Toxic, Irritant.[1][2]

o Storage: Store in a Satellite Accumulation Area (SAA) away from oxidizers until pickup.

Protocol B: Liquid Waste (Mother Liquors/Reaction
Mixtures)

Applicability: Compound dissolved in solvents (e.g., DCM, DMSO, Ethyl Acetate).

o Solvent Compatibility Check: Ensure the carrier solvent is compatible with the waste drum
(typically HDPE).

e Segregation: Pour into the Halogenated Solvent Waste carboy.

o Critical: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the
halogenated solute (the indazole) reclassifies the entire mixture as halogenated waste.
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e pH Check: If the reaction involved acids or bases, neutralize the solution to pH 6—8 before
adding to the general waste carboy to prevent exothermic reactions or gas evolution in the
drum.

e Logging: Record the approximate concentration and volume on the waste log sheet attached
to the carboy.

Protocol C: Contaminated Debris

Applicability: Weigh boats, pipettes, gloves, and paper towels.

Dry Debris: Place chemically contaminated solid debris into a clear, heavy-duty polyethylene
bag (minimum 4 mil thickness).

o Sharps: Contaminated needles or glass must go into a rigid "Biohazard/Sharps" container
labeled "Chemically Contaminated Sharps."

o Sealing: Twist and tape the bag neck (gooseneck seal) or tightly cap the sharps container.

o Disposal Stream: These are treated as Hazardous Solid Waste (often incinerated), not
municipal trash.

Disposal Decision Matrix (Visualization)

The following diagram illustrates the operational workflow for categorizing and disposing of 7-
bromo-5-fluoro-2-methyl-2H-indazole.
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Waste Generation:
7-bromo-5-fluoro-2-methyl-2H-indazole

Physical State?

Pure Compound |Dissolved Trace Residue

Contaminated Items

Solid / Powder Solution / Mixture (Gloves, Paper)

i

Container: Wide-mouth HDPE/Glass Is Solvent Halogenated?

Double Bag (4 mil Poly)
or Rigid Sharps Bin

Example: DCM, Chloroform Example: MeOH, Acetone

Label: 'Halogenated Organic Solid' Contaminated by Solute

CLASSIFY ENTIRE MIXTURE
AS HALOGENATED

Container: Halogenated Waste Carboy

EHS / Vendor Pickup
(High-Temp Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating halogenated indazole waste streams.
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Emergency Procedures: Spills
In the event of a spill outside the fume hood:

o Evacuate & Ventilate: If the spill is large (>5g) or dust is airborne, evacuate the immediate
area and allow dust to settle.

o PPE: Don nitrile gloves, safety goggles, and a lab coat.[4] Use a P100 particulate respirator
if dust is visible.

o Containment (Solid): Do not dry sweep (creates dust). Cover the spill with wet paper towels
or use a HEPA-filtered vacuum dedicated to chemical cleanup.

o Containment (Liquid): Absorb with vermiculite or chem-pads. Do not use combustible
materials like sawdust if the solvent is flammable.

o Disposal: Place all cleanup materials into the "Contaminated Debris" stream (Protocol C).

Regulatory Compliance (US Context)

o EPA RCRA Status: While 7-bromo-5-fluoro-2-methyl-2H-indazole is not explicitly P-listed
or U-listed, it is a Characteristic Waste if it exhibits toxicity (D004-D043) or Ignitability (D0O01).

o Generator Responsibility: Under 40 CFR 262.11, the generator must determine if the waste
is hazardous. Due to the halogen content and biological activity of indazoles, it must be
managed as Hazardous Waste.

» Vendor Profile: Ensure your waste manifest lists the profile as "Halogenated Organic
Solids/Liquids” to ensure the disposal facility uses the correct incineration chamber (Rotary
Kiln with secondary combustion chamber >1100°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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